N6-Benzyl-9H-purine-2,6-diamine

• IUPAC Name: 6-N-benzyl-7H-purine-2,6-diamine
• InChI: InChI=1S/C12H12N6/c13-12-17-10(9-11(18-12)16-7-15-9)14-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H4,13,14,15,16,17,18)
• InChI Key: XSSREOLCRTWEPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC(=NC3=C2NC=N3)N
• Molecular Formula: C12H12N6
• Molecular Weight: 240.26 g/mol

Description

N6-Benzyl-9H-purine-2,6-diamine is a useful research compound. Its molecular formula is C12H12N6 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Pharmacology

N6-Benzyl-9H-purine-2,6-diamine, due to its structural similarity to purines, plays a significant role in medicinal chemistry. It's involved as a key component in various biological activities, and its modifications, such as the introduction of benzimidazole at the C-6 position of 2,6-dichloropurine, are believed to enhance its activity and selectivity. This modification is crucial because of the individual importance of purine and benzimidazole in living cells. The compounds synthesized from such modifications have shown promise in in vitro anticancer activities, indicating their potential in cancer treatment (Yimer & Fekadu, 2015).

Bioactive Compounds in Drug Design

The structural units of N6-Benzyl-9H-purine-2,6-diamine play a crucial role in drug design, particularly in the development of bioactive molecules. The incorporation of specific substituents like furan and thiophene in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues, has been shown to significantly impact their activity and selectivity. This includes compounds where the heteroaromatic ring is connected through a bond and not fused to other systems, showcasing the versatility and importance of N6-Benzyl-9H-purine-2,6-diamine derivatives in drug development (Ostrowski, 2022).

Neurological Studies and Imaging

N6-Benzyl-9H-purine-2,6-diamine analogs have been utilized in neurological studies, particularly related to their binding to brain receptors. For instance, EMD 28422, a novel purine derivative, enhances the binding of diazepam to benzodiazepine receptors, indicating its potential in neuropharmacology. This compound not only increases the number of benzodiazepine receptors but also shows a spectrum of pharmacologic effects similar to benzodiazepines, suggesting its utility in exploring therapeutic actions related to neurological conditions (Skolnick et al., 1980).

Radiolabeling and Molecular Imaging

The N6-Benzyl moiety of purine derivatives has been employed in radiolabeling for positron emission tomography (PET) imaging. For instance, Bromine-76-radiolabeled analogues of high-affinity A3 adenosine receptor ligands were prepared with the N6-Benzyl moiety. These derivatives exhibit high affinity and specific binding to the A3 adenosine receptor in vitro, and biodistribution studies in rats indicate their potential as molecular imaging agents, with specific retention mechanisms observed in A3 adenosine receptor-rich tissues (Kiesewetter et al., 2009).